Cas no 206559-57-1 (2,5-difluorophenyl isothiocyanate)

2,5-difluorophenyl isothiocyanate Properties

Names and Identifiers

• 2,5-difluorophenyl isothiocyanate
• 1,4-difluoro-2-isothiocyanatobenzene
• 2,4-DIFLUOROPHENACYL THIOCYANATE
• 2,5-difluorobenzenisothiocyanate
• FT-0610364
• EN300-1263637
• AKOS000212449
• Benzonitrile, 3-ethoxy-4-hydroxy-
• AS-45920
• 1,4-bis(fluoranyl)-2-isothiocyanato-benzene
• CK2527
• 2,5-Difluorophenyl isothiocyanate, 97%
• 2,5-difluorophenylisothiocyanate
• MFCD00041046
• SCHEMBL1457805
• 1, 4-difluoro-2-isothiocyanatobenzene
• 206559-57-1
• 1,4-Difluoro-2-isothiocyanatobenzene #
• SY062153
• J-013499
• A814782
• QVIDXDRFMDPVLA-UHFFFAOYSA-N
• Benzene, 1,4-difluoro-2-isothiocyanato-
• DTXSID60344659
• DB-020079
• DTXCID20295734
• 1,4-difluoro-2-isothiocyanato-benzene
• +Expand

• MDL： MFCD00041046
• InChIKey： QVIDXDRFMDPVLA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3F2NS/c8-5-1-2-6(9)7(3-5)10-4-11/h1-3H
• SMILES： C1=CC(=C(C=C1F)N=C=S)F
• BRN： 6919911

Computed Properties

• Exact Mass: 170.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 170.99542660g/mol
• Heavy Atom Count: 11
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• LogP: 2.69910
• PSA: 44.45000
• Refractive Index: n20/D 1.602(lit.)
• Boiling Point: 205 °C(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Color/Form: Yellow liquid
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Density: 1.338 g/mL at 25 °C(lit.)

2,5-difluorophenyl isothiocyanate Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S27-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： C T
• Hazardous Material transportation number：2810
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：6.1

2,5-difluorophenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%